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Compound of Interest

Compound Name: Fluoxymesteron

Cat. No.: B14059270 Get Quote

The proper disposal of fluoxymesterone, a potent synthetic anabolic-androgenic steroid, is a

critical component of laboratory safety and regulatory compliance. As a DEA-regulated

controlled substance with identified health hazards, its handling and disposal are governed by

stringent federal and state laws. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to ensure the safe and compliant

disposal of fluoxymesterone waste.

Health Hazards and Safety Precautions
Fluoxymesterone is classified as a hazardous substance, suspected of damaging fertility or

the unborn child.[1][2] It may also be toxic to the liver and reproductive system.[3] Therefore,

strict adherence to safety protocols during handling and disposal is mandatory.

Required Personal Protective Equipment (PPE) and Handling:

Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.[1]

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1][4]

Protective Clothing: Wear fire/flame resistant and impervious clothing.[1][4]

Ventilation: Handle in a well-ventilated place, such as a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.[1][5]
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General Hygiene: Avoid contact with skin and eyes.[1] Wash hands thoroughly after

handling.

Chemical and Physical Properties
A summary of the key quantitative data for fluoxymesterone is provided below.

Property Value

CAS Number 76-43-7[2][3]

Molecular Formula C20H29FO3[5]

Molecular Weight 336.441 g/mol [5]

Melting Point 240 °C[5]

Boiling Point 474.2 ± 45.0 °C at 760 mmHg[5]

Flash Point 240.6 ± 28.7 °C[5]

Density 1.2 ± 0.1 g/cm³[5]

Regulatory Framework
The disposal of fluoxymesterone is primarily regulated by two federal agencies:

Drug Enforcement Administration (DEA): As fluoxymesterone is a controlled substance, its

entire lifecycle, including disposal, falls under DEA regulations.[6] All legitimate handlers of

controlled substances must be registered with the DEA and maintain strict accounting for all

transactions.[6]

Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and

Recovery Act (RCRA), governs the disposal of hazardous waste to protect the environment.

[7] Pharmaceutical waste disposal must comply with these regulations to prevent

environmental contamination.

It is illegal for an institution's Environmental Health and Safety (EHS) department to take

possession of DEA-regulated substances from a research lab for disposal.[8] The responsibility
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for proper disposal lies with the individual DEA license holder who acquired the substance.[8]

[9]

Step-by-Step Disposal Protocol
The ultimate disposal of fluoxymesterone must be handled by a specialized, licensed

company. The following protocol outlines the necessary steps for a DEA-registered researcher.

Step 1: Waste Identification and Segregation Properly segregate fluoxymesterone waste from

other laboratory waste streams.[10]

Pure, Unused, or Expired Fluoxymesterone: Collect in its original container or a clearly

labeled, sealed, and chemically compatible container.[11]

Contaminated Materials: Items such as gloves, weighing papers, pipette tips, and spill

cleanup materials that have come into contact with fluoxymesterone should be collected in

a separate, clearly labeled hazardous waste container.[10]

Step 2: Engage a DEA-Registered Reverse Distributor The only approved method for disposing

of controlled substances is through a DEA-registered "reverse distributor."[9]

The DEA registration holder must establish an account with an approved reverse distributor

vendor.[9]

Contact the reverse distributor to arrange for the pickup and disposal of the

fluoxymesterone waste. They will provide specific instructions on packaging and

documentation.

Step 3: Complete Required Documentation Meticulous record-keeping is a legal requirement.

Transfer Records: The transfer of Schedule I and II substances requires a DEA Form 222,

while Schedule III-V substances can be transferred via an invoice.[8] The reverse distributor

will guide you on the correct forms.

Record of Destruction: Once the substance is destroyed, the reverse distributor will provide a

certificate of destruction (often using DEA Form 41, "Registrants Inventory of Drugs

Surrendered").
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Record Retention: The licensed researcher must maintain all records documenting the

transfer and disposal for a period of at least two to three years.[8][9]

Step 4: Packaging and Transfer

Package the segregated waste according to the instructions provided by the reverse

distributor and any applicable Department of Transportation (DOT) regulations.[12]

The transfer must be conducted in accordance with DEA regulations, ensuring a secure

chain of custody.

Step 5: Managing Spills and Breakage Accidents must be documented correctly.[8]

Non-Recoverable Spills: If a quantity of fluoxymesterone is spilled and cannot be

recovered, the registrant must document the circumstances in their inventory records.[8] This

documentation must be signed by two individuals who witnessed the event.[8] A DEA Form

41 is not required for non-recoverable substances.[8]

Recoverable Spills: Any recoverable controlled substance from a spill must be collected,

segregated, and disposed of as hazardous waste through a reverse distributor, following the

steps outlined above.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

fluoxymesterone in a research setting.
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Caption: Workflow for the compliant disposal of Fluoxymesterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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